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Introduction
AU-24118 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera

(PROTAC) that has emerged as a critical tool for studying epigenetic regulation.[1][2][3] This

small molecule induces the degradation of the mammalian SWI/SNF (mSWI/SNF) chromatin

remodeling complex ATPases, SMARCA2 and SMARCA4, as well as the PBRM1 subunit.[1][2]

[3] By harnessing the cell's natural protein disposal machinery, AU-24118 offers a powerful

approach to probe the functions of these key epigenetic regulators and holds therapeutic

promise, particularly in the context of transcription factor-addicted cancers such as castration-

resistant prostate cancer (CRPC).[1][2] This technical guide provides a comprehensive

overview of AU-24118, including its mechanism of action, quantitative data on its activity,

detailed experimental protocols, and visualizations of relevant biological pathways and

experimental workflows.

Mechanism of Action
AU-24118 functions as a heterobifunctional molecule. It integrates a ligand that binds to the

bromodomains of SMARCA2 and SMARCA4 with a ligand for the Cereblon (CRBN) E3

ubiquitin ligase.[1] This dual binding brings the target proteins into close proximity with the E3

ligase, leading to their polyubiquitination and subsequent degradation by the 26S proteasome.

This targeted degradation of SMARCA2, SMARCA4, and PBRM1 disrupts the function of the

mSWI/SNF complex, a key regulator of chromatin structure and gene expression. The
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degradation of these components has been shown to impede the chromatin accessibility of

oncogenic transcription factors, making AU-24118 particularly effective in cancers driven by

such factors.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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